3-Ethylbenzothiophene
Description
3-Ethylbenzothiophene is an organic compound belonging to the class of benzothiophenes, which are sulfur-containing heterocycles. This compound is characterized by a benzene ring fused to a thiophene ring with an ethyl group attached to the third carbon of the thiophene ring. Benzothiophenes are known for their diverse applications in medicinal chemistry, materials science, and organic synthesis.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-ethylbenzothiophene can be achieved through various methods. One common approach involves the reaction of 3-bromobenzothiophene with ethyl magnesium bromide (Grignard reagent) under anhydrous conditions. The reaction proceeds via nucleophilic substitution, resulting in the formation of this compound.
Industrial Production Methods: Industrial production of this compound often involves catalytic processes. One such method includes the use of palladium-catalyzed cross-coupling reactions, where 3-bromobenzothiophene is reacted with ethylboronic acid in the presence of a pall
Properties
CAS No. |
31283-14-4 |
|---|---|
Molecular Formula |
C10H10S |
Molecular Weight |
162.25 g/mol |
IUPAC Name |
3-ethyl-1-benzothiophene |
InChI |
InChI=1S/C10H10S/c1-2-8-7-11-10-6-4-3-5-9(8)10/h3-7H,2H2,1H3 |
InChI Key |
HLUNIRWBGNBJOO-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CSC2=CC=CC=C21 |
Origin of Product |
United States |
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